Cas no 902433-48-1 (5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-(4-nitrophenyl)-1,2,4triazolo1,5-cquinazoline)

• Product Name: 5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-(4-nitrophenyl)-1,2,4triazolo1,5-cquinazoline
• CAS No: 902433-48-1
• MF: C₂₈H₂₇N₅O₄S
• MW: 529.61008477211
• CID: 5894709
• PubChem ID: 46253752
• Update Time: 2025-11-01

5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-(4-nitrophenyl)-1,2,4triazolo1,5-cquinazoline Chemical and Physical Properties

Names and Identifiers

• 5-[(4-tert-butylphenyl)methylsulfanyl]-8,9-dimethoxy-2-(4-nitrophenyl)-[1,2,4]triazolo[1,5-c]quinazoline
• F3407-1778
• AKOS001823900
• 902433-48-1
• 5-((4-(tert-butyl)benzyl)thio)-8,9-dimethoxy-2-(4-nitrophenyl)-[1,2,4]triazolo[1,5-c]quinazoline
• 5-{[(4-TERT-BUTYLPHENYL)METHYL]SULFANYL}-8,9-DIMETHOXY-2-(4-NITROPHENYL)-[1,2,4]TRIAZOLO[1,5-C]QUINAZOLINE
• 5-[(4-tert-butylbenzyl)thio]-8,9-dimethoxy-2-(4-nitrophenyl)[1,2,4]triazolo[1,5-c]quinazoline
• 5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-(4-nitrophenyl)-1,2,4triazolo1,5-cquinazoline

• Inchi： 1S/C28H27N5O4S/c1-28(2,3)19-10-6-17(7-11-19)16-38-27-29-22-15-24(37-5)23(36-4)14-21(22)26-30-25(31-32(26)27)18-8-12-20(13-9-18)33(34)35/h6-15H,16H2,1-5H3
• InChI Key： ZADFNTQYVHGMBW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C(OC)=C2)C2=NC(C3=CC=C([N+]([O-])=O)C=C3)=NN2C=1SCC1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 529.17837553g/mol
• Monoisotopic Mass: 529.17837553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 133Ų

Additional information on 5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-(4-nitrophenyl)-1,2,4triazolo1,5-cquinazoline

Introduction to Compound with CAS No. 902433-48-1 and Its Applications in Modern Chemical Biology

Compound with the CAS number 902433-48-1 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as 5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-(4-nitrophenyl)-1,2,4-triazolo[1,5-c]quinazoline, exhibits a complex structural framework that suggests potential biological activities. The molecular architecture incorporates several key pharmacophoric elements, including a triazoloquinazoline core, which is well-documented for its role in modulating various biological pathways.

The structural features of this compound make it a promising candidate for further investigation in drug discovery. Specifically, the presence of a tert-butylphenyl moiety and a methylsulfanyl group at the 5-position of the triazoloquinazoline scaffold contributes to its unique chemical properties. These substituents not only enhance the lipophilicity of the molecule but also influence its interactions with biological targets. Additionally, the 8,9-dimethoxy and 4-nitrophenyl substituents introduce further complexity, potentially affecting both the electronic distribution and solubility characteristics of the compound.

In recent years, there has been a growing interest in developing novel therapeutic agents based on triazoloquinazoline derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple targets involved in cancer progression, inflammation, and infectious diseases. The specific derivative mentioned here, with its tailored substitution pattern, represents an important advancement in this area. Researchers have been exploring its potential as an inhibitor of kinases and other enzymes that play critical roles in cellular signaling pathways.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, have been employed to construct the triazoloquinazoline core. The introduction of the various substituents is achieved through selective functionalization techniques, which highlight the synthetic ingenuity required to produce such complex molecules.

Evaluation of the biological activity of this compound has revealed intriguing results in preliminary assays. Studies have demonstrated that it exhibits significant inhibitory effects on certain kinases associated with tumor growth and metastasis. The mechanism of action appears to involve disruption of key signaling cascades that are essential for maintaining malignant cell proliferation. Furthermore, preliminary toxicology studies indicate that the compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for this type of molecule. Molecular docking studies have been performed to predict how this compound interacts with target proteins at an atomic level. These simulations have provided valuable insights into the binding affinity and orientation of the molecule within the active site of enzymes such as tyrosine kinases. Such information is crucial for designing next-generation derivatives with enhanced potency and selectivity.

The potential applications of this compound extend beyond oncology. Emerging evidence suggests that it may also have antimicrobial properties, making it a candidate for developing new treatments against drug-resistant pathogens. The structural features responsible for its kinase inhibition could also contribute to its ability to disrupt bacterial cell wall synthesis or interfere with viral replication mechanisms. This broad spectrum of activity makes it an attractive subject for interdisciplinary research involving chemists, biologists, and pharmacologists.

The development of novel pharmaceuticals often involves collaboration between academic institutions and industry partners. Companies specializing in biopharmaceuticals are keenly interested in licensing compounds like this one for further clinical development. The unique structural features and demonstrated biological activity position it as a valuable asset in their drug discovery pipelines. Academic researchers continue to refine synthetic routes and explore new derivatives to optimize efficacy while minimizing potential side effects.

The future directions for research on this compound are multifaceted. Further biochemical characterization is needed to fully elucidate its mechanism of action across different biological pathways. Preclinical studies involving animal models will provide additional insights into its therapeutic potential and safety profile before human trials can be initiated. Advances in delivery systems may also enhance the bioavailability and targeted delivery of this molecule to specific tissues or organs where it can exert its beneficial effects.

In conclusion, compound with CAS No.902433-48-1, known as 5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-(4-nitrophenyl)-1,2,4-triazolo[1,5-c]quinazoline, represents a significant advancement in chemical biology research with potential applications across multiple therapeutic areas including oncology and antimicrobial treatments. Its complex structure offers unique opportunities for modulating critical biological processes through targeted interactions with enzymes such as kinases.